Cas no 15811-52-6 (Dodecanoyl fluoride,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-docosafluoro-11-(trifluoromethyl)-)

• Product Name: Dodecanoyl fluoride,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-docosafluoro-11-(trifluoromethyl)-
• CAS No: 15811-52-6
• MF: C₁₃F₂₆O
• MW: 666.096995353699
• CID: 218964
• PubChem ID: 85118
• Update Time: 2025-04-19

Dodecanoyl fluoride,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-docosafluoro-11-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Dodecanoyl fluoride,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-docosafluoro-11-(trifluoromethyl)-
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-docosafluoro-11-(trifluoromethyl)dodecanoyl fluoride
• Dodecanoyl fluoride, docosafluoro-11-(trifluoromethyl)-
• Perfluoro-11-methyldodecanoyl fluoride
• EINECS 239-909-4
• Dodecanoyl fluoride, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-docosafluoro-11-(trifluoromethyl)-
• 15811-52-6
• KRIKPLSQWRBSRS-UHFFFAOYSA-N
• DTXSID4065949
• NS00011271
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,12,12,12-docosafluoro-11-(trifluoromethyl)dodecanoyl fluori

• Inchi： 1S/C13F26O/c14-1(40)2(15,16)4(18,19)6(22,23)8(26,27)10(30,31)11(32,33)9(28,29)7(24,25)5(20,21)3(17,12(34,35)36)13(37,38)39
• InChI Key： KRIKPLSQWRBSRS-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(C(C(=O)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 665.9533
• Monoisotopic Mass: 665.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 948
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 8.7

Experimental Properties

• Density: 1.741
• Boiling Point: 210.9°C at 760 mmHg
• Flash Point: 78.9°C
• Refractive Index: 1.275
• PSA: 17.07